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Compound of Interest

Compound Name: SR10221

Cat. No.: B12363540 Get Quote

Application Notes and Protocols for SR10221
Preparing a Stable Stock Solution of the PPARγ
Inverse Agonist SR10221
Introduction
SR10221 is a potent and selective non-covalent inverse agonist of the Peroxisome Proliferator-

Activated Receptor gamma (PPARγ).[1][2] As a ligand-activated transcription factor, PPARγ is a

key regulator of adipogenesis, lipid metabolism, and inflammation. Inverse agonists like

SR10221 are crucial tools for studying the physiological and pathological roles of PPARγ. They

function by repressing the basal transcriptional activity of PPARγ, leading to the inhibition of

downstream target gene expression.[1][2] This mechanism involves the recruitment of nuclear

corepressor proteins (NCoR) to the PPARγ complex.[3][4] Due to its biological activity,

SR10221 is under investigation for its potential therapeutic applications, including in certain

types of cancer.[1][2][3]

The preparation of a stable and accurate stock solution of SR10221 is a critical first step for

ensuring reproducible and reliable experimental results in cell-based assays and in vivo

studies. This document provides a detailed protocol for the preparation, storage, and handling

of SR10221 stock solutions.

Physicochemical Properties and Solubility Data
A comprehensive understanding of the physicochemical properties of SR10221 is essential for

its proper handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₃₃H₃₇ClN₂O₄ [5]

Molecular Weight 561.11 g/mol

Appearance Solid powder

Solubility in DMSO ≥ 100 mg/mL (≥ 178.21 mM)

125 mg/mL (222.77 mM) with

sonication
[2]

Solubility in Ethanol Soluble (used in formulations) [1]

Solubility in PBS (pH 7.4) Insoluble (expected)

Recommended Protocol for Stock Solution
Preparation
This protocol describes the preparation of a 10 mM stock solution of SR10221 in Dimethyl

Sulfoxide (DMSO).

Materials
SR10221 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Procedure
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Pre-weighing Preparation: Before opening, allow the vial of SR10221 powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents the condensation of moisture,

which can affect the stability and solubility of the compound.

Weighing: Accurately weigh the desired amount of SR10221 powder in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.61 mg of SR10221.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

SR10221 powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.[2]

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber or opaque vials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Workflow Diagram
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Stock Solution Preparation

Equilibrate SR10221
to Room Temperature

Weigh SR10221 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C
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Caption: Experimental workflow for preparing a stable stock solution of SR10221.

Stability and Storage Recommendations
Proper storage is critical to maintain the integrity and activity of the SR10221 stock solution.
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Storage Temperature Shelf Life Recommendations

-20°C 1 month For frequent use.

-80°C 6 months For long-term storage.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: These can lead to the degradation of the compound.

Aliquoting into single-use volumes is highly recommended.

Protect from Light: Store stock solutions in amber or opaque vials to prevent

photodegradation.

Use Anhydrous Solvents: SR10221 is susceptible to hydrolysis. The use of anhydrous

DMSO and proper handling to minimize moisture exposure is crucial.

Mechanism of Action: PPARγ Inverse Agonism
SR10221 exerts its biological effects by acting as an inverse agonist of PPARγ. In the absence

of a ligand, PPARγ can be bound to corepressor proteins, maintaining a basal level of

transcriptional repression. Upon binding of an agonist, a conformational change occurs, leading

to the dissociation of corepressors and recruitment of coactivators, resulting in gene

transcription.

SR10221, as an inverse agonist, binds to the ligand-binding domain of PPARγ and stabilizes a

conformation that favors the recruitment of corepressors, such as NCoR1 and SMRT (NCoR2).

[3] This enhanced corepressor binding leads to the active repression of PPARγ target gene

transcription.
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Caption: Simplified signaling pathway of SR10221 as a PPARγ inverse agonist.

Conclusion
The protocol outlined in these application notes provides a reliable method for the preparation

of stable stock solutions of SR10221. Adherence to these guidelines for solvent selection,

preparation technique, and storage conditions will ensure the integrity of the compound and the

reproducibility of experimental outcomes for researchers investigating the role of PPARγ in

various biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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